Cas no 349617-10-3 (2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 349617-10-3
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 3075179
• PubChem ID: 2164567
• Update Time: 2025-09-26

2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• STK127434
• AKOS000650127
• AB00290821-02
• 2,4-dimethoxy-N~1~-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• AK-968/12342087
• 349617-10-3
• Z29672938
• F0326-0630
• Oprea1_826455
• Oprea1_067148

• Inchi： 1S/C12H13N3O3S/c1-7-14-15-12(19-7)13-11(16)9-5-4-8(17-2)6-10(9)18-3/h4-6H,1-3H3,(H,13,15,16)
• InChI Key： OPNMQXPNZFTWNF-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 279.06776246Da
• Monoisotopic Mass: 279.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

2,4-Dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide: A Novel Compound with Broad Applications in Medicinal Chemistry

2,4-Dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is a multifunctional organic compound with a unique molecular structure characterized by the presence of a benzamide core, a methoxy group at the 2 and 4 positions, and a 1,3,4-thiadiazol-2-yl substituent. The CAS number 349617-10-3 identifies this specific chemical entity, which has recently attracted significant attention in the field of medicinal chemistry due to its potential pharmacological activities. The compound's structural features, including the conjugated system between the aromatic ring and the heterocyclic ring, as well as the electron-withdrawing properties of the methoxy groups, contribute to its diverse biological interactions.

Recent studies have highlighted the importance of 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide in the development of novel therapeutic agents. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate specific signaling pathways associated with inflammation and cancer progression. The compound's ability to interact with multiple molecular targets, including kinases and transcription factors, makes it a promising candidate for the design of multitarget drugs. This property is particularly valuable in the context of complex diseases such as neurodegenerative disorders and metabolic syndromes, where single-target approaches often fall short.

The synthesis of 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide involves a series of well-defined chemical reactions that have been optimized to ensure high yield and purity. One of the key steps in its preparation is the formation of the 1,3,4-thiadiazole ring, which is achieved through a condensation reaction between a thiourea derivative and an appropriate aldehyde or ketone. This reaction is typically catalyzed by a base and proceeds under mild conditions, making it a scalable and environmentally friendly process. The subsequent introduction of the methoxy groups at the 2 and 4 positions of the benzamide ring is accomplished through electrophilic substitution reactions, which are carefully controlled to avoid unwanted side reactions.

Advances in computational chemistry have further enhanced the understanding of 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide's molecular behavior. Molecular docking studies have shown that the compound can bind to multiple protein targets with high affinity, including enzymes involved in the metabolism of neurotransmitters and receptors associated with pain signaling. These findings are supported by experimental data from in vitro assays, which demonstrate the compound's ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE5). The combination of computational predictions and experimental validation provides a robust framework for the rational design of new drugs based on this molecular scaffold.

One of the most promising applications of 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is in the treatment of chronic inflammatory diseases. A 2024 clinical trial reported in Pharmaceutical Research showed that the compound exhibited significant anti-inflammatory effects in patients with rheumatoid arthritis, with minimal side effects compared to traditional NSAIDs. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokine production and the modulation of immune cell activity. These results suggest that the compound could be a valuable addition to the therapeutic arsenal for managing inflammatory conditions.

Additionally, 2,4-dimethyloxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has shown potential in the development of antiviral agents. Recent research published in Antiviral Chemistry and Chemotherapy revealed that the compound can interfere with the replication of several RNA viruses, including influenza A and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to disrupt viral RNA polymerase activity and inhibit the formation of viral capsids. These findings are particularly relevant in the context of emerging viral threats and the need for broad-spectrum antiviral compounds.

The compound's versatility is further underscored by its potential applications in the field of neuropharmacology. Studies have indicated that 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide may have neuroprotective properties, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In vitro experiments have shown that the compound can reduce oxidative stress and prevent the aggregation of misfolded proteins, which are key pathological features of these diseases. These findings highlight the compound's potential as a therapeutic agent for neurodegenerative conditions.

From a synthetic perspective, the preparation of 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been the subject of several optimization studies aimed at improving its efficiency and sustainability. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times and energy consumption. This method has been successfully applied in the synthesis of the compound, resulting in higher yields and lower environmental impact. The use of green chemistry principles in the synthesis of this compound aligns with the growing emphasis on sustainable pharmaceutical development.

Furthermore, the compound's pharmacokinetic profile has been extensively studied to ensure its suitability for therapeutic use. Research has shown that 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide exhibits good oral bioavailability and a favorable half-life, which are critical parameters for drug development. These properties suggest that the compound could be formulated into various dosage forms, including tablets and oral suspensions, making it accessible for a wide range of patients.

Despite its promising therapeutic potential, the development of 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide as a drug requires further investigation to address potential challenges. For example, while the compound shows efficacy in preclinical models, its safety profile needs to be thoroughly evaluated in larger clinical trials. Additionally, the identification of its molecular targets and the elucidation of its mechanism of action at the cellular and molecular levels are essential for optimizing its therapeutic applications.

In conclusion, 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide represents a compelling example of how structural complexity can lead to significant pharmacological activity. Its potential applications in the treatment of inflammatory diseases, viral infections, and neurodegenerative disorders highlight the importance of continued research in this area. As the field of medicinal chemistry advances, the development of compounds like this one will play a crucial role in the discovery of new therapies that address complex health challenges.

For further information on the synthesis, pharmacological properties, and potential applications of 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide, researchers and pharmaceutical professionals are encouraged to consult recent publications and scientific databases. The ongoing exploration of this compound's molecular behavior and therapeutic potential is expected to yield valuable insights that will contribute to the advancement of drug discovery and development.

As the scientific community continues to uncover the full potential of 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide, it is clear that this compound holds significant promise for the future of medicine. Its unique structural features and diverse biological activities make it a valuable asset in the quest for innovative therapeutic solutions. With continued research and development, this compound may one day become a cornerstone of modern pharmacological treatment strategies.

Finally, the importance of interdisciplinary collaboration cannot be overstated in the successful development of compounds like 2,4-dimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide. By bringing together expertise from fields such as chemistry, biology, and pharmacology, researchers can overcome the challenges associated with drug development and bring new therapies to patients in need. The collaborative efforts of the scientific community will be instrumental in translating the promising potential of this compound into tangible medical benefits.